5-fluoro-2-(1H-1,2,4-triazol-5-ylthio)aniline
Overview
Description
5-fluoro-2-(1H-1,2,4-triazol-5-ylthio)aniline, also known as FTA or FTAI, is a chemical compound that has gained attention in the fields of research. It has a molecular formula of C8H7FN4S and a molecular weight of 210.23 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of a 1,2,4-triazole ring attached to an aniline group via a sulfur atom, with a fluorine atom on the 5-position of the aniline ring .Physical and Chemical Properties Analysis
This compound has a molecular weight of 210.23 g/mol and a molecular formula of C8H7FN4S . Other physical and chemical properties such as melting point, boiling point, and density were not available in the retrieved data.Scientific Research Applications
Antimicrobial Activities : A study by Yolal et al. (2012) in the field of bioorganic chemistry synthesized derivatives similar to 5-fluoro-2-(1H-1,2,4-triazol-5-ylthio)aniline and evaluated their antimicrobial activities. They found that these compounds revealed high anti-Mycobacterium smegmatis activity, indicating potential use in treating bacterial infections (Yolal et al., 2012).
Inhibitors for c-Met Kinase : Caballero et al. (2011) conducted docking and quantitative structure–activity relationship studies on compounds including this compound derivatives as c-Met kinase inhibitors. This research is significant for cancer treatment, as c-Met kinase plays a crucial role in cancer development and metastasis (Caballero et al., 2011).
Antitubercular Activities : Başoğlu et al. (2012) synthesized linezolid-like molecules, similar in structure to this compound, and evaluated their antimicrobial activities. The compounds showed good antitubercular activities, indicating potential for tuberculosis treatment (Başoğlu et al., 2012).
HIV-1 Activity Inhibition : Abdel-Rahman et al. (2014) synthesized novel fluorine-substituted compounds related to this compound, which were evaluated as potential inhibitors towards HIV-1 activity. This suggests its potential application in HIV treatment (Abdel-Rahman et al., 2014).
Photophysical Properties Study : Padalkar et al. (2015) investigated novel fluorescent derivatives of this compound. The study focused on the photophysical properties of these compounds, indicating their potential use in fluorescence-based applications (Padalkar et al., 2015).
Synthesis of Antitumor Agents : Shijing (2013) conducted research on the synthesis of 5-Trifluoromethyl-3-(4-methyl-1H-imidazol-1-yl)aniline, an intermediate for antitumor agent nilotinib, from this compound related compounds. This highlights its significance in developing cancer treatment drugs (Shijing, 2013).
Properties
IUPAC Name |
5-fluoro-2-(1H-1,2,4-triazol-5-ylsulfanyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FN4S/c9-5-1-2-7(6(10)3-5)14-8-11-4-12-13-8/h1-4H,10H2,(H,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSVGDMGVVWJTJJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)N)SC2=NC=NN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FN4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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